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Executive Summary & Mechanistic Rationale

CC-930 (Tanzisertib) is a potent, orally active, second-generation inhibitor of c-Jun N-terminal
Kinase (JNK), with a demonstrated selectivity profile favoring JINK2 and JNK3 over JNK1. In
the context of fibrotic disease—specifically Idiopathic Pulmonary Fibrosis (IPF), Systemic
Sclerosis (SSc), and Hepatic Fibrosis—CC-930 acts by intercepting the non-canonical TGF-3
signaling pathway.

While TGF-3 canonical signaling proceeds through SMAD2/3 phosphorylation, the non-
canonical arm activates the MAPK cascade, specifically INK. This activation results in the
phosphorylation of c-Jun, a component of the Activator Protein-1 (AP-1) transcription complex,
which drives the expression of profibrotic genes such as COL1A1, ACTA2 (a-SMA), and
MMP7. CC-930 effectively decouples this stress-signaling cascade, preventing fibroblast-to-
myofibroblast transition (FMT) and epithelial-mesenchymal transition (EMT).

JNK Signaling & CC-930 Intervention Pathway

The following diagram illustrates the specific node of inhibition within the fibrotic signaling
cascade.
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Caption: CC-930 inhibits INK phosphorylation of c-Jun, preventing AP-1 assembly and

subsequent profibrotic gene transcription.

Quantitative Efficacy Profile

Researchers must calibrate dosing based on the specific JNK isoform dominance in their

cellular model. CC-930 exhibits a "JNK2-bias," making it particularly effective in models where

JNK2 drives pathology (e.g., certain pulmonary fibroblast populations).

Parameter Target | Model Value Notes
IC50 (Cell-Free) JNK1 61 nM Moderate potency
High potency (Primar
IC50 (Cell-Free) JNK2 7nM e Y Y
Target)
IC50 (Cell-Free) JNK3 6 nM High potency
PBMC (p-c-Jun Stimulated with
Cellular EC50 o ~1.0 uM
inhibition) PMA/PHA
. . . @ 1-2 pM
Biomarker Reduction Lung Fibroblasts (IPF) COL1A1 | 40-60% )
concentration

Biomarker Reduction

Dermal Fibroblasts
(SSc)

ACTA2 (a-SMA) |

Inhibits stress fiber

formation

Toxicity Signal

Hepatocytes

Apoptosis |

Note: Clinical
development halted
due to liver enzyme
elevation; use caution

in hepatic models.

Validated Experimental Protocols

To ensure Scientific Integrity, the following protocols utilize internal controls (total protein vs.

phospho-protein) and viability checks to distinguish true antifibrotic effects from cytotoxicity.
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Protocol A: High-Content Fibroblast-to-Myofibroblast
Transition (FMT) Assay

Objective: Quantify the inhibition of a-SMA stress fiber formation in TGF-1 stimulated
fibroblasts.

Reagents:

Primary Human Lung/Dermal Fibroblasts.[1]

Recombinant Human TGF-B1 (PeproTech or equivalent).[2]

CC-930 (dissolved in DMSO, stock 10 mM).

Primary Ab: Anti-a-SMA (e.g., clone 1A4).

Stain: Phalloidin (F-actin) and DAPI (Nuclei).
Workflow:

» Seeding: Plate fibroblasts at 3,000 cells/well in 96-well black-walled plates. Allow attachment
for 24h.

» Starvation (Critical): Wash cells with PBS and replace with Serum-Free Medium (SFM) for
24h.

o Rationale: Synchronizes cell cycle and removes background growth factors that activate
MAPK/JINK.

e Pre-treatment: Add CC-930 dilution series (0.1, 0.3, 1.0, 3.0, 10 pM) in SFM. Incubate for 1
hour prior to stimulation.

o Control: DMSO vehicle control (0.1% final).
o Stimulation: Add TGF-1 directly to wells (Final conc: 2-5 ng/mL). Incubate for 48—72 hours.

o Fixation & Staining: Fix with 4% Paraformaldehyde. Permeabilize (0.1% Triton X-100). Stain
for a-SMA, F-actin, and Nuclei.
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e Quantification: Use High-Content Imaging (HCS).

o Metric: Mean a-SMA intensity per cell (hormalized to cell count via DAPI).

Protocol B: Phospho-c-Jun Target Engagement
(Western Blot)

Objective: Confirm CC-930 mechanism of action by assessing p-c-Jun (Ser63/73) levels.
Workflow:

e Culture: Grow fibroblasts to 80% confluence in 6-well plates.

o Starvation: Serum-starve (0.1% BSA) for 16—24h.

« Inhibition: Treat with CC-930 (1 pM) for 60 min.

e Acute Stimulation: Stimulate with TGF-31 (10 ng/mL) for 30—60 minutes (Peak JNK
activation).

o Note: JNK phosphorylation is an early event; 24h stimulation is too late for this readout.
o Lysis: Lyse in RIPA buffer containing Phosphatase Inhibitors (Na3VO4, NaF).

e Normalization: Blot for p-c-Jun (Ser63) and Total c-Jun. Calculate Ratio (p-c-Jun / Total c-
Jun).

Experimental Workflow Visualization

The following diagram outlines the temporal relationship between starvation, drug exposure,
and data capture.
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Caption: Temporal workflow for CC-930 antifibrotic assays ensuring correct kinetic capture of
phosphorylation vs. phenotypic changes.

Critical Analysis & Troubleshooting
Self-Validating Systems

« Viability Control: JNK inhibition can impact cell survival. Always run a parallel cytotoxicity
assay (e.g., CellTiter-Glo or LDH release) on the same plates. If efficacy (a-SMA reduction)
occurs only at cytotoxic doses, the result is an artifact.

o Pathway Specificity: CC-930 should not inhibit SMAD2/3 phosphorylation. Include p-
SMAD2/3 blotting to prove specific interception of the non-canonical pathway.

Limitations

While CC-930 shows robust efficacy in vitro, its clinical progression was halted due to liver
toxicity (transaminitis) in Phase Il trials. In hepatic stellate cell models, be aware that while it
reduces fibrogenesis, high doses may confound results due to hepatotoxicity in co-culture
systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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